N1-(3-(1H-imidazol-1-yl)propyl)-N2-cyclopropyloxalamide

• IUPAC Name: N'-cyclopropyl-N-(3-imidazol-1-ylpropyl)oxamide
• InChI: InChI=1S/C11H16N4O2/c16-10(11(17)14-9-2-3-9)13-4-1-6-15-7-5-12-8-15/h5,7-9H,1-4,6H2,(H,13,16)(H,14,17)
• InChI Key: XRLDFXIQZKWESV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(=O)NCCCN2C=CN=C2
• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds can be complex, with various substituents affecting the overall structure and properties of the molecule.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Anticancer Activity

The compound has been used in the synthesis of a metallacyclic maltol-tethered organometallic Ir (III) half-sandwich complex, which was created as an analog of the ruthenium anticancer complexes (RAPTA/RAED). .

Apoptosis Induction

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ROS Formation

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Cell Cycle Arrest

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DNA Binding

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Photodynamic Therapy (PDT) Anticancer Agents

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Dual-Action Compounds

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Inhibition of Plant Growth

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Mechanism of Action

Target of Action

It’s worth noting that imidazole-containing compounds have a broad range of chemical and biological properties . They are known to interact with various targets, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities . The exact interaction would depend on the specific structure of the derivative and the target it interacts with.

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that these compounds likely interact with multiple biochemical pathways.

Result of Action

Imidazole derivatives are known to have a wide range of biological activities , suggesting that they can induce various molecular and cellular effects depending on their specific targets and mode of action.

Safety and Hazards

The safety and hazards of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. Always refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, the development of new imidazole-containing compounds for various therapeutic applications is a promising area of research.